Cas no 167628-17-3 (1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol)

• Product Name: 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol
• CAS No: 167628-17-3
• MF: C₁₁H₂₀OSi
• MW: 196.361404418945
• CID: 5042806
• Update Time: 2025-05-22

1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol
• 1-(3-(Trimethylsilyl)prop-2-yn-1-yl)cyclopentan-1-ol
• 1-(3-trimethylsilylprop-2-ynyl)cyclopentan-1-ol
• 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol

• Inchi： 1S/C11H20OSi/c1-13(2,3)10-6-9-11(12)7-4-5-8-11/h12H,4-5,7-9H2,1-3H3
• InChI Key： JXKZAYKBZXMNGJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CCC1(CCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 20.2

Additional information on 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol

1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol (CAS 167628-17-3): A Versatile Intermediate in Organic Synthesis

1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol (CAS 167628-17-3) is a specialized organic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications in synthetic chemistry. This compound, featuring both a cyclopentanol moiety and a trimethylsilyl-protected alkyne group, serves as a valuable building block for the synthesis of more complex molecules in pharmaceutical, materials science, and agrochemical research.

The molecular structure of 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol combines the stability of a five-membered carbocycle with the reactivity of a protected terminal alkyne, making it particularly useful in click chemistry applications. The trimethylsilyl (TMS) group serves as a protective moiety that can be easily removed under mild conditions, revealing the reactive alkyne functionality when needed. This property has made the compound increasingly popular in metal-catalyzed coupling reactions and cycloaddition processes, which are currently hot topics in green chemistry and sustainable synthesis methodologies.

Recent trends in organic synthesis have highlighted the importance of 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol as a precursor for bioactive molecule construction. Researchers are particularly interested in its potential for creating cyclopentane-fused heterocycles, which are common structural motifs in many pharmaceutical compounds. The compound's ability to participate in Sonogashira couplings, Huisgen cycloadditions, and other transition metal-catalyzed reactions makes it a versatile tool for medicinal chemists working on drug discovery projects.

In materials science, CAS 167628-17-3 has shown promise in the development of novel functional polymers and dendrimers. The alkyne functionality allows for efficient polymerization through various mechanisms, while the cyclopentanol group provides sites for further modification. This dual functionality has led to increased research interest in using this compound for creating smart materials with tailored properties, particularly in the field of self-healing polymers and stimuli-responsive systems.

The synthesis and applications of 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol have become frequent topics in scientific literature, with many researchers investigating its potential in catalysis and asymmetric synthesis. The compound's chiral center at the cyclopentanol carbon opens possibilities for creating enantiomerically pure derivatives, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity. Recent publications have demonstrated its utility in constructing chiral ligands for asymmetric catalysis, addressing the growing demand for efficient methods to produce single-enantiomer compounds.

From a commercial perspective, the market for 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol has been steadily growing, driven by increasing demand from both academic and industrial research sectors. Suppliers have reported heightened interest in this compound, particularly from companies specializing in custom synthesis and contract research organizations. The compound's stability under standard storage conditions and its relatively straightforward handling procedures make it attractive for large-scale applications, though proper safety protocols should always be followed when working with any chemical substance.

Quality control aspects of CAS 167628-17-3 are crucial for its successful application in research and development. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are typically employed to verify the purity and identity of this compound. The presence of both the hydroxyl group and silyl-protected alkyne in the molecule provides distinct spectroscopic signatures that facilitate characterization. Researchers often look for suppliers who can provide comprehensive analytical data and certificates of analysis to ensure they're working with high-quality material.

Environmental considerations regarding 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol have become increasingly important in light of growing sustainability concerns in chemical manufacturing. The compound's potential for atom-economical transformations and its role in facilitating efficient synthetic routes align well with the principles of green chemistry. Many research groups are investigating how this intermediate can contribute to reducing waste and improving the overall efficiency of multi-step syntheses, particularly in pharmaceutical applications where step-count reduction is a major focus area.

Future research directions for 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol are likely to focus on expanding its applications in bioconjugation chemistry and nanomaterial functionalization. The compound's ability to participate in bioorthogonal reactions makes it potentially valuable for labeling biomolecules and creating targeted drug delivery systems. Additionally, its structural features suggest potential utility in creating molecular machines and advanced materials with precisely controlled properties, areas that are currently at the forefront of materials science research.

For researchers considering working with CAS 167628-17-3, it's worth noting that several synthetic protocols have been published detailing its preparation and subsequent transformations. The compound typically exhibits good stability under inert atmosphere and can be stored for extended periods when properly handled. As with any chemical reagent, appropriate safety measures should be implemented, and all work should be conducted by trained personnel following institutional guidelines and regulations.

The versatility of 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol ensures its continued relevance in synthetic chemistry. Its unique combination of a protected alkyne and a cyclopentanol group provides multiple handles for chemical modification, allowing for the creation of diverse molecular architectures. As synthetic methodologies continue to advance, particularly in areas like flow chemistry and photocatalysis, the applications of this compound are expected to expand further, solidifying its position as a valuable tool in the chemist's repertoire.

In conclusion, 1-[3-(Trimethylsilyl)prop-2-yn-1-yl]cyclopentan-1-ol (CAS 167628-17-3) represents an important class of synthetic intermediates with broad utility across multiple disciplines. Its structural features enable diverse chemical transformations, making it particularly valuable in pharmaceutical research, materials science, and catalysis. As the chemical industry continues to emphasize efficiency, sustainability, and innovation, compounds like this will play an increasingly important role in enabling the next generation of scientific discoveries and technological advancements.